A novel gold-nanocluster-based fluorescent sensor for detection of sodium 2-mercaptoethanesulfonate†
RSC Advances Pub Date: 2019-06-17 DOI: 10.1039/C9RA01563A
Abstract
Gold nanoclusters (Au NCs) are widely used in various types of detections due to their unique fluorescence properties. However, there are rare reports on enhanced fluorescence sensors for drug molecules. Here, we report a novel strategy for detection of sodium 2-mercaptoethanesulfonate (MES) by using a fluorescence-enhanced histidine stabilized Au NCs (His-Au NCs) probe. This fluorescence probe showed excellent selectivity and sensitivity towards MES. Furthermore, we have demonstrated that the fluorescence enhancement of His-Au NCs was attributed to ligand exchange with MES by Fourier Transform infrared spectroscopy (FTIR) and X-ray photoelectron spectroscopy (XPS). The feasibility of practical applications of this probe was further investigated by sensing the MES content in Mesna injection (Uromitexan).

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